Cas no 1554369-87-7 (OXHHOWJIMXYBIR-UHFFFAOYSA-N)
OXHHOWJIMXYBIR-UHFFFAOYSA-N structure
Product Name:OXHHOWJIMXYBIR-UHFFFAOYSA-N
CAS No:1554369-87-7
MF:C9H5F5O2
MW:240.126820325851
MDL:MFCD26729745
CID:4785399
PubChem ID:83856060
Update Time:2024-03-01
OXHHOWJIMXYBIR-UHFFFAOYSA-N Chemical and Physical Properties
Names and Identifiers
-
- OXHHOWJIMXYBIR-UHFFFAOYSA-N
-
- MDL： MFCD26729745
- Inchi： 1S/C9H5F5O2/c10-8(11,9(12,13)14)6-4-2-1-3-5(6)7(15)16/h1-4H,(H,15,16)
- InChI Key： OXHHOWJIMXYBIR-UHFFFAOYSA-N
- SMILES： C(O)(=O)C1=CC=CC=C1C(F)(F)C(F)(F)F
Computed Properties
- Exact Mass: 240.02097021g/mol
- Monoisotopic Mass: 240.02097021g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 37.3Ų
OXHHOWJIMXYBIR-UHFFFAOYSA-N Pricemore >>
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OXHHOWJIMXYBIR-UHFFFAOYSA-N Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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